Cas no 2229453-46-5 (1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229453-46-5
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 6599632
• PubChem ID: 165979149
• Update Time: 2025-10-19

1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
• EN300-1958306
• 2229453-46-5
• 1-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C12H13ClF3N/c1-10(2)6-11(10,17)8-5-7(12(14,15)16)3-4-9(8)13/h3-5H,6,17H2,1-2H3
• InChI Key： XVPKOYAWTCFRSA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(CC1(C)C)N

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine

Research Brief on 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine (CAS: 2229453-46-5)

1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine (CAS: 2229453-46-5) is a cyclopropylamine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and chloro-substituted phenyl ring, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a bioactive molecule, particularly in the context of enzyme inhibition and receptor modulation.

The synthesis of 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine involves multi-step organic reactions, including cyclopropanation and amination, with high yields and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential therapeutic applications.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, preliminary data indicate that it may interact with neurotransmitter receptors, hinting at possible applications in neurological disorders.

Recent pharmacological evaluations have further highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. Animal models of inflammation and pain have shown promising results, with the compound reducing inflammatory markers and pain responses at relatively low doses. These outcomes underscore its potential as a therapeutic agent, though further preclinical and clinical studies are warranted to fully elucidate its efficacy and safety.

Despite these encouraging findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to design derivatives with improved potency and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, 1-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine represents a promising scaffold in medicinal chemistry, with demonstrated bioactivity and therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for advancing its development into a viable drug candidate. This brief underscores the importance of interdisciplinary collaboration in harnessing the full potential of this compound for addressing unmet medical needs.